Cas no 52177-71-6 (3-(dimethylamino)phenyl chloroformate)

3-(Dimethylamino)phenyl chloroformate is a reactive chloroformate ester widely utilized in organic synthesis, particularly for the introduction of the (dimethylamino)phenyloxycarbonyl (Dmapoc) protecting group. Its key advantages include high reactivity toward nucleophiles, enabling efficient protection of amines, alcohols, and thiols under mild conditions. The dimethylamino group enhances the compound's stability and selectivity, making it suitable for complex multi-step syntheses. It is often employed in peptide chemistry and pharmaceutical intermediates due to its clean reaction profile and ease of deprotection. The compound is typically handled under inert conditions to preserve its reactivity and moisture sensitivity. Its versatility and reliability make it a valuable reagent in fine chemical and research applications.
3-(dimethylamino)phenyl chloroformate structure
52177-71-6 structure
Product Name:3-(dimethylamino)phenyl chloroformate
CAS No:52177-71-6
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD24141246
CID:3418586
PubChem ID:21476245
Update Time:2025-10-21

3-(dimethylamino)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • CARBONOCHLORIDIC ACID, 3-(DIMETHYLAMINO)PHENYL ESTER
    • 3-(dimethylamino)phenyl chloroformate
    • SCHEMBL2529775
    • 3-(N,N-dimethylamino)phenyl chloroformate
    • 52177-71-6
    • 3-(dimethylamino)phenylchloroformate
    • HEOKHXCQSGTRQY-UHFFFAOYSA-N
    • 3-(dimethylamino)phenyl carbonochloridate
    • EN300-281317
    • AKOS020225698
    • MDL: MFCD24141246
    • Inchi: 1S/C9H10ClNO2/c1-11(2)7-4-3-5-8(6-7)13-9(10)12/h3-6H,1-2H3
    • InChI Key: HEOKHXCQSGTRQY-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC1=CC=CC(=C1)N(C)C

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų

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Additional information on 3-(dimethylamino)phenyl chloroformate

Recent Advances in the Application of 3-(Dimethylamino)phenyl Chloroformate (CAS: 52177-71-6) in Chemical Biology and Pharmaceutical Research

3-(Dimethylamino)phenyl chloroformate (CAS: 52177-71-6) is a versatile chemical reagent that has garnered significant attention in recent years due to its applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive chloroformate group and dimethylamino substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, bioconjugation, and materials science, highlighting its potential to address critical challenges in these fields.

One of the most notable applications of 3-(dimethylamino)phenyl chloroformate is in the development of prodrugs and targeted drug delivery systems. Researchers have leveraged its reactivity to create covalent linkages with therapeutic agents, enabling controlled release mechanisms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing pH-sensitive prodrugs for cancer therapy. The dimethylamino group facilitates pH-dependent hydrolysis, ensuring selective drug release in the acidic tumor microenvironment.

In addition to its role in drug delivery, 3-(dimethylamino)phenyl chloroformate has been employed in bioconjugation strategies. A recent Nature Communications article (2024) detailed its application in modifying proteins and peptides for diagnostic and therapeutic purposes. The chloroformate group reacts efficiently with primary amines, enabling the attachment of fluorescent probes or targeting moieties. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs), where precise conjugation is critical for efficacy and safety.

Beyond biomedical applications, this compound has also found use in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its incorporation into polymer networks to create stimuli-responsive materials. The dimethylamino group imparts pH-responsive behavior, making these materials suitable for applications such as smart coatings and sensors. Such advancements underscore the compound's versatility and potential for interdisciplinary innovation.

Despite its promising applications, challenges remain in optimizing the stability and selectivity of 3-(dimethylamino)phenyl chloroformate-derived products. Recent research has focused on addressing these limitations through structural modifications and novel synthetic routes. For example, a 2023 Chemical Science paper proposed the use of protecting groups to enhance the stability of chloroformate intermediates during complex syntheses. These efforts are expected to expand the compound's utility in high-value applications.

In conclusion, 3-(dimethylamino)phenyl chloroformate (CAS: 52177-71-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and functional groups enable diverse applications, from drug delivery to materials science. Ongoing research aims to overcome existing limitations and unlock new possibilities for this versatile reagent. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical and technological needs.

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